Cas no 2089415-51-8 (PQM130)

• Product Name: PQM130
• CAS No: 2089415-51-8
• MF: C₂₃H₂₇NO₄
• MW: 381.46
• CID: 5083790
• PubChem ID: 137643434
• Update Time: 2024-11-05

PQM130 Chemical and Physical Properties

Names and Identifiers

• PQM130
• (1-Benzylpiperidin-4-yl)methyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• AKOS040735315
• CHEMBL4088197
• CS-0099040
• G16847
• 2089415-51-8
• HY-128346
• MS-26253
• BDBM50256407
• PQM130?

• Inchi： 1S/C23H27NO4/c1-27-22-15-18(7-9-21(22)25)8-10-23(26)28-17-20-11-13-24(14-12-20)16-19-5-3-2-4-6-19/h2-10,15,20,25H,11-14,16-17H2,1H3/b10-8+
• InChI Key： QJDRBHVMOOPIGE-CSKARUKUSA-N
• SMILES： C(OCC1CCN(CC2=CC=CC=C2)CC1)(=O)/C=C/C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59Ų